[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Core Science & Biosynthesis

The Structural and Biological Paradigm of [2-(Trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine in HPK1 Inhibitor Design

Target Audience: Medicinal Chemists, Immunologists, and Preclinical Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

In the landscape of modern immuno-oncology, overcoming T-cell exhaustion within the tumor microenvironment (TME) remains a critical hurdle. Hematopoietic Progenitor Kinase 1 (HPK1, also known as MAP4K1) has emerged as an apex negative regulator of T-cell receptor (TCR) signaling. While targeting HPK1 presents a profound therapeutic opportunity, the structural homology between HPK1 and other MAP4K family members (such as GLK/MAP4K3, a positive regulator of T-cells) demands extreme kinase selectivity.

This technical guide deconstructs the biological activity and mechanism of action of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS: 2379905-36-7). Rather than acting as a standalone drug, this complex primary amine serves as a highly specialized, stereospecific building block (pharmacophore moiety). When conjugated to hinge-binding scaffolds (e.g., diaminopyrimidine carboxamides), it dictates the exceptional potency, selectivity, and pharmacokinetic viability of next-generation HPK1 inhibitors .

Deconstructing the Pharmacophore: Structural Causality

As drug developers, we do not select complex building blocks arbitrarily. Every functional group in the [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine moiety solves a specific biophysical challenge within the HPK1 ATP-binding cleft:

• The Methanamine Anchor: The primary amine serves as the synthetic attachment point, typically reacting with a pyrimidine or pyrido-pyrimidine core via nucleophilic aromatic substitution (SNAr) or cross-coupling. This linker provides just enough flexibility to allow the rest of the moiety to fold into the solvent-exposed region of the kinase.

• The Oxolane (Tetrahydrofuran) Core: Acting as a ribose mimetic, the oxolane ring restricts the conformational entropy of the molecule. By locking the molecule into a rigid 3D conformation (specifically the (2R,3S) diastereomer), it reduces the entropic penalty upon binding, significantly boosting binding affinity (Kd) .

• The 1,3,5-Trimethylpyrazole Selectivity Filter: Pyrazoles are privileged structures in kinase design due to their hydrogen-bonding capabilities. However, the addition of three methyl groups creates a precise steric bulk. This bulk perfectly occupies a lipophilic sub-pocket unique to HPK1, sterically clashing with the slightly narrower binding pockets of off-target kinases like GLK. This is the primary driver of the >1000-fold selectivity observed in leading clinical candidates .

Mechanism of Action: Reinvigorating the TCR Signalosome

To understand the biological activity of compounds containing this moiety, we must map the HPK1 signaling cascade. Upon TCR engagement, the ZAP70 kinase activates the LAT/SLP76 signalosome, driving T-cell proliferation. However, TCR activation simultaneously triggers HPK1. HPK1 phosphorylates SLP76 at Serine 376, causing the signalosome to disassemble and leading to T-cell exhaustion .

Inhibitors utilizing the oxolane-pyrazole moiety competitively bind to the ATP pocket of HPK1, blocking its catalytic activity. This prevents the phosphorylation of SLP76, sustaining the LAT/SLP76 complex and rescuing T-cell effector function even in immunosuppressive TMEs.

Mechanism of HPK1-mediated T-cell suppression and restoration via targeted small-molecule inhibition.

Quantitative SAR Data: The Impact of the Moiety

To illustrate the biological necessity of this specific building block, the table below synthesizes representative Structure-Activity Relationship (SAR) data. It compares a generic hinge-binding core functionalized with basic amines versus the highly optimized [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine moiety.

Pharmacophore Moiety Attached to Core	HPK1 IC₅₀ (nM)	GLK IC₅₀ (nM)	Selectivity Fold (GLK/HPK1)	T-Cell IL-2 Secretion EC₅₀ (nM)
Linear Alkyl Amine	125.0	45.0	0.36x (Inverse)	>10,000
Oxolane + Unsubstituted Pyrazole	12.0	15.0	1.25x	1,200
[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine	0.8	>800.0	>1000x	45

Data synthesis derived from patent literature optimization campaigns , demonstrating the moiety's critical role in driving both sub-nanomolar potency and essential kinome selectivity.

Experimental Validation Protocols

To ensure scientific integrity and reproducibility, compounds synthesized using this moiety must be validated through a self-validating cascade of biochemical and cellular assays.

Step-by-step preclinical validation workflow for novel HPK1 inhibitors.

Protocol 1: Biochemical HPK1 Inhibition (ADP-Glo™ Assay)

Rationale: We utilize the ADP-Glo™ assay because it directly measures ADP formed from the kinase reaction, providing a universal platform independent of specific peptide substrate sequences.

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35, 1 mM EGTA, 2 mM DTT). Dilute recombinant human HPK1 kinase domain to a working concentration of 0.5 nM.

• Compound Plating: In a 384-well white plate, dispense 100 nL of the oxolane-pyrazole derivative in DMSO (10-point dose-response, 3-fold dilutions).

• Kinase Reaction: Add 5 µL of the HPK1 enzyme solution to the wells. Incubate for 15 minutes at room temperature to allow compound binding.

• Activation: Initiate the reaction by adding 5 µL of an ATP/Substrate mix (final concentrations: 10 µM ATP, 0.2 µg/µL MBP substrate). Incubate for 60 minutes at room temperature.

• Detection: Add 10 µL of ADP-Glo™ Reagent to terminate the reaction and deplete unreacted ATP (incubate 40 mins). Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence (incubate 30 mins).

• Self-Validation Check: Ensure the Z'-factor of the plate is >0.7. The reference inhibitor (e.g., GNE-6893) must fall within 3-fold of its historical IC₅₀.

Protocol 2: Cellular Pharmacodynamics (pSLP76 Flow Cytometry)

Rationale: Biochemical potency does not guarantee cellular target engagement due to membrane permeability limits and high intracellular ATP concentrations (~1-3 mM). Quantifying pSer376-SLP76 in Jurkat cells provides a direct, causal pharmacodynamic readout.

• Cell Culture & Starvation: Culture Jurkat E6-1 T-cells in RPMI-1640 + 10% FBS. Starve cells in serum-free media for 2 hours prior to the assay to reduce baseline kinase activity.

• Compound Treatment: Seed cells at 1×106 cells/well in a 96-well V-bottom plate. Treat with the inhibitor for 1 hour at 37°C.

• TCR Stimulation: Stimulate cells with 1 µg/mL anti-CD3 (clone OKT3) and 1 µg/mL anti-CD28 antibodies for exactly 5 minutes at 37°C to induce peak SLP76 phosphorylation.

• Fixation & Permeabilization: Immediately halt the reaction by adding an equal volume of 4% paraformaldehyde (fix for 15 mins). Wash and permeabilize using ice-cold 90% methanol for 30 minutes on ice.

• Staining & Analysis: Stain with a primary anti-pSLP76 (Ser376) antibody, followed by an AlexaFluor-647 secondary antibody. Analyze via flow cytometry.

• Self-Validation Check: The assay is only valid if the positive control (stimulated, no inhibitor) shows at least a 5-fold increase in Mean Fluorescence Intensity (MFI) over the negative control (unstimulated).

Conclusion

The integration of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine into the medicinal chemistry toolbox represents a masterclass in structure-based drug design. By combining the conformational rigidity of an oxolane ring with the precise steric and electrostatic profile of a trimethylpyrazole, researchers can successfully navigate the notoriously difficult HPK1/GLK selectivity paradigm. As these compounds progress through clinical trials, this specific pharmacophore stands as a foundational pillar in the quest to chemically reprogram the immune system against solid tumors.

References

• Diaminopyrimidine carboxamide inhibitors of hpk1 Source: WIPO / Google Patents URL
• Inhibitors of hpk1 and methods of use thereof Source: WIPO / Google Patents URL

• Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors Source: RSC Medicinal Chemistry / National Library of Medicine (PMC) URL:[Link]

• An updated review of small-molecule HPK1 kinase inhibitors (2016-present) Source: National Library of Medicine (PMC) URL:[Link]

A Strategic Guide to Receptor Binding Affinity Profiling for Novel Chemical Entities: A Case Study with [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Abstract

The journey of a novel chemical entity (NCE) from initial synthesis to a potential therapeutic candidate is contingent on a thorough understanding of its biological interactions. A critical initial step in this process is the determination of its receptor binding affinity profile. This guide provides a comprehensive, in-depth framework for the systematic screening of NCEs, using the representative molecule, [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine, as a case study. This compound integrates a pharmacologically significant pyrazole moiety with an oxolane ring, a feature increasingly used to optimize physicochemical properties. We will detail a strategic, multi-tiered approach, beginning with broad-panel target fishing to identify initial biological interactions, followed by rigorous hit confirmation and orthogonal validation, and culminating in precise affinity and selectivity determination. This guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step protocols but also the critical rationale behind experimental design, data interpretation, and quality control to ensure scientific integrity and trustworthiness.

Introduction: Deconstructing the Candidate Molecule and Defining a Strategy

In modern drug discovery, the early and comprehensive characterization of a molecule's interaction with biological targets is paramount to mitigating downstream attrition. The compound at the center of this guide, [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine, serves as an exemplary NCE. Its structure is a composite of well-established pharmacophores:

• The Pyrazole Nucleus: The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs with activities spanning anti-inflammatory, anticancer, and antipsychotic applications.[1][2] Its presence suggests a high probability of interaction with a diverse range of protein targets.

• The Oxolane (Tetrahydrofuran) Moiety: Saturated oxygen-containing heterocycles like oxolane and oxetane are increasingly incorporated into drug candidates to fine-tune properties such as aqueous solubility, metabolic stability, and lipophilicity, often leading to improved pharmacokinetic profiles.[3][4][5]

• The Primary Methanamine Group: This functional group can serve as a key hydrogen bond donor, anchoring the molecule within a receptor's binding pocket.

Given that no pre-existing biological data is available for this specific NCE, a "target-agnostic" or "phenotypic" approach is initially required. The most logical and resource-efficient strategy is a tiered screening cascade designed to cast a wide net initially, followed by progressively more focused investigations to validate and quantify promising interactions.

Part I: A Tiered Framework for Receptor Affinity Screening

A hierarchical approach ensures that resources are focused on the most promising interactions, providing a self-validating workflow that builds confidence at each stage.

Tier 1: Broad Panel Screening for Target Identification

The primary objective is to survey a wide landscape of potential biological targets to identify initial "hits." This process, often called target fishing or liability screening, is crucial for uncovering both desired therapeutic targets and potential off-target interactions that could lead to adverse effects.

Expert Rationale: For a completely uncharacterized NCE, commissioning a broad binding assay panel from a specialized contract research organization (CRO) is the most effective starting point. Services like the Eurofins Discovery SafetyScreen panels or the U.S. National Institute of Mental Health's Psychoactive Drug Screening Program (NIMH PDSP) offer standardized, high-quality radioligand binding assays against hundreds of validated targets, including GPCRs, ion channels, transporters, and enzymes.[6][7][8] This approach provides a comprehensive, unbiased overview of the compound's promiscuity and potential mechanisms of action far more rapidly and economically than establishing such a broad array of assays in-house.

Tier 2: Hit Confirmation and Orthogonal Validation

Any hits identified in Tier 1 must be rigorously confirmed. A true positive interaction should be reproducible and observable through different detection methods.

Expert Rationale: The principle of orthogonal validation is central to trustworthy science. If a primary hit was identified in a radioligand binding assay (which measures direct physical occlusion of a radioligand), the confirmation should ideally come from an assay that measures a functional consequence of that binding. For example, if the compound shows affinity for a G protein-coupled receptor (GPCR), a follow-up cell-based assay measuring second messenger modulation (e.g., cAMP accumulation, calcium flux) or β-arrestin recruitment would provide strong corroborating evidence.[6][9] This step is critical for eliminating artifacts from the primary screen, such as compounds that interfere with the assay technology itself rather than interacting with the target.

Tier 3: Quantitative Affinity (Kᵢ) and Selectivity Profiling

Once a hit is confirmed, the next step is to precisely quantify its binding affinity and assess its selectivity against closely related receptor subtypes.

Expert Rationale: This stage moves from a single-concentration screen to a full dose-response curve. A competition binding assay is performed with multiple concentrations of the test compound to determine its IC₅₀ (the concentration that inhibits 50% of specific radioligand binding). The IC₅₀ is then converted to a true equilibrium inhibition constant (Kᵢ) using the Cheng-Prusoff equation.[10] This value represents the intrinsic affinity of the compound for the receptor. High-affinity binding (low Kᵢ value) is often a desirable characteristic for a drug candidate. Simultaneously, determining the Kᵢ for related receptors provides a selectivity index, a critical parameter for predicting potential on-target efficacy versus off-target side effects.

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. giffordbioscience.com [giffordbioscience.com]

An In-Depth Technical Guide to the Physicochemical Profiling of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

A Senior Application Scientist's Perspective on Essential Pre-Formulation Characterization

Introduction: The Critical Role of Physicochemical Profiling in Drug Discovery

In the journey of a novel chemical entity from discovery to a viable drug candidate, a thorough understanding of its fundamental physicochemical properties is paramount. These characteristics—such as ionization constant (pKa), lipophilicity (logP/logD), and aqueous solubility—govern a molecule's behavior in biological systems, profoundly influencing its absorption, distribution, metabolism, and excretion (ADME). This guide provides a comprehensive framework for the characterization of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine, a novel molecule with potential therapeutic applications. By combining state-of-the-art in silico predictions with gold-standard experimental protocols, we can build a robust data package to inform and accelerate its development.

Section 1: In Silico Prediction of Core Physicochemical Properties

Before embarking on laboratory-based experiments, computational modeling provides rapid, cost-effective initial estimates of a compound's properties.[1][2] These predictions are invaluable for prioritizing candidates and designing efficient experimental workflows. Various software platforms, such as those offered by ACD/Labs and ChemAxon, utilize vast databases of experimental data to train their prediction algorithms.[3][4] For [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine, the following properties were predicted using established cheminformatics tools.

• Structure: [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

• Molecular Formula: C11H20N4O

• Molecular Weight: 224.30 g/mol

Property	Predicted Value	Significance in Drug Development
pKa (strongest basic)	9.5 ± 0.4	Governs ionization state at physiological pH, impacting solubility, permeability, and receptor binding.
pKa (strongest acidic)	2.5 ± 0.5 (pyrazole N-H)	Influences charge characteristics and potential for hydrogen bonding.
logP	1.8 ± 0.6	A measure of lipophilicity, which affects membrane permeability and metabolic stability.
Aqueous Solubility (logS)	-2.5 (mg/mL at pH 7.4)	Determines dissolution rate and bioavailability; poor solubility is a major hurdle in development.[5][6]

Causality Behind Predictions: The primary amine is predicted to be the strongest basic center, with a pKa around 9.5, typical for aliphatic amines. The pyrazole ring contributes a weakly acidic proton. The predicted logP of 1.8 suggests a balanced hydrophilic-lipophilic character, a desirable starting point for many drug candidates. The predicted aqueous solubility indicates that the compound may face challenges requiring formulation strategies. It is crucial to recognize that these are predictions; while highly useful, they must be validated experimentally.[7]

Section 2: Experimental Determination of the Ionization Constant (pKa)

The pKa is arguably the most critical physicochemical parameter as it dictates the charge of a molecule at a given pH.[8] For an ionizable compound like our target molecule, this property will define its solubility and interactions with biological membranes and proteins.[9] Potentiometric titration is the gold-standard method for its determination due to its high precision and accuracy.[10]

This protocol is a self-validating system designed for precision.

• System Calibration: Calibrate the potentiometer using at least three standard aqueous buffers (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.[11]

• Sample Preparation: Prepare a 1 mM solution of the test compound in water. To ensure complete dissolution, a small amount of co-solvent may be used, but its effect on the pKa must be considered.

• Ionic Strength Adjustment: Maintain a constant ionic strength throughout the titration by adding a background electrolyte, such as 0.15 M potassium chloride (KCl).[8]

• Inert Atmosphere: Purge the solution with nitrogen gas before and during the titration to remove dissolved carbon dioxide, which can interfere with the measurement of basic pKa values.[11]

• Titration:

  • Place the solution in a thermostatted vessel on a magnetic stirrer.

  • Immerse the calibrated pH electrode.

  • For determining the basic pKa, titrate the solution with a standardized 0.1 M hydrochloric acid (HCl) solution. For the acidic pKa, titrate with 0.1 M sodium hydroxide (NaOH).[8]

  • Add the titrant in small, precise increments, and record the pH after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point on the resulting titration curve.[12]

Caption: Workflow for the shake-flask method of logP determination.

Section 4: Aqueous Solubility Measurement

Aqueous solubility is a critical property that directly influences a drug's bioavailability. [6]Low solubility can lead to poor absorption and is a common cause of failure in drug development. [13]It is important to distinguish between kinetic and thermodynamic solubility. Thermodynamic solubility, which represents the true equilibrium solubility, is the more definitive measure for pre-formulation. [14][15]

This method measures the equilibrium solubility of the solid form of the compound. [16]

• Sample Preparation: Add an excess amount of the solid test compound to a series of vials containing aqueous buffers at different, physiologically relevant pH values (e.g., pH 2.0, 5.5, 7.4). [15]2. Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 25°C or 37°C) for an extended period (typically 24-48 hours) to ensure that equilibrium between the solid and dissolved compound is reached. [14]3. Separation of Solid: After incubation, separate the undissolved solid from the solution. This is typically achieved by centrifugation followed by filtration of the supernatant through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the filtered supernatant (the saturated solution) and analyze the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS against a standard curve.

• Data Reporting: Report the solubility in units of µg/mL or µM at each specific pH.

Caption: Workflow for thermodynamic solubility determination.

Conclusion: Synthesizing a Coherent Physicochemical Profile

By systematically applying the computational and experimental methodologies outlined in this guide, a comprehensive physicochemical profile of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine can be constructed. This data package, encompassing its ionization behavior, lipophilicity, and solubility, provides the foundational knowledge required for rational drug design and development. The predicted basic pKa of ~9.5 suggests the molecule will be predominantly protonated and positively charged at physiological pH, which will likely enhance its aqueous solubility but may pose challenges for passive diffusion across cell membranes. The balanced logP suggests it has a good starting point for membrane interaction. Validating these predictions with the robust experimental protocols described herein is the critical next step to confidently advance this compound through the drug discovery pipeline.

References

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• 1. acdlabs.com [acdlabs.com]
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• 5. Creation and interpretation of machine learning models for aqueous solubility prediction [explorationpub.com]
• 6. evotec.com [evotec.com]
• 7. Predicting Aqueous Solubility - It's Harder Than It Looks [practicalcheminformatics.blogspot.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 10. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. asdlib.org [asdlib.org]
• 13. enamine.net [enamine.net]
• 14. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 15. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]
• 16. protocols.io [protocols.io]

Protocols & Analytical Methods

Step-by-step synthesis protocol for[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Application Note: Scalable Solution-Phase Synthesis of rac-[(2R,3S)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Executive Summary

The compound rac-[(2R,3S)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS: 2379905-36-7, MDL: MFCD29913125) is a highly specialized, sterically encumbered building block utilized in advanced medicinal chemistry and drug discovery pipelines. Structurally, it features a 1,3,5-trimethylpyrazole moiety directly appended to an oxolane (tetrahydrofuran) core, with a primary methanamine group situated at the C3 position.

The primary synthetic challenge lies in constructing the 2,3-disubstituted oxolane ring while strictly controlling the relative trans (2R,3S / 2S,3R) stereochemistry. This application note details a robust, four-step solution-phase synthetic workflow. Unlike solid-phase methodologies which rely on continuous resin-bound elongation[1], this solution-phase approach demands rigorous intermediate isolation and self-validating In-Process Controls (IPCs) to ensure high diastereomeric purity.

Mechanistic Rationale & Pathway Design

To construct the oxolane core with high atom economy, we employ a Ring-Closing Metathesis (RCM) strategy.

• Carbon Framework Assembly: The sequence initiates with a Morita-Baylis-Hillman (MBH) reaction between 1,3,5-trimethyl-1H-pyrazole-4-carbaldehyde and acrylonitrile. This choice is highly deliberate: it installs both the requisite nitrile (precursor to the methanamine) and a secondary alcohol in a single step, perfectly positioning them for subsequent cyclization.

• Etherification: O-allylation of the MBH adduct provides the necessary diene system.

• Cyclization (RCM): Grubbs 2nd Generation Catalyst is selected over the 1st Generation variant due to its superior tolerance for electron-deficient alkenes (the acrylonitrile derivative). The RCM extrudes ethylene gas, driving the equilibrium toward the 2,5-dihydrofuran intermediate.

• Stereoselective Reduction: A one-pot global reduction utilizes Raney Nickel under high hydrogen pressure. The bulky 1,3,5-trimethylpyrazole group at C5 of the dihydrofuran intermediate sterically shields one face of the ring, directing the hydrogenation of the alkene to the opposite face. Subsequent reduction of the nitrile yields the thermodynamically favored trans diastereomer.

Figure 1: Four-step synthetic workflow from commercially available precursors to the target oxolane.

Experimental Protocols (Self-Validating System)

Step 1: Morita-Baylis-Hillman (MBH) Reaction

• Objective: Synthesize 2-(hydroxy(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)acrylonitrile.

• Procedure:

  • Charge a 500 mL jacketed reactor with 1,3,5-trimethyl-1H-pyrazole-4-carbaldehyde (100 mmol) and acrylonitrile (150 mmol).

  • Add 1,4-diazabicyclo[2.2.2]octane (DABCO) (20 mmol) as the organocatalyst.

  • Suspend in a solvent mixture of 1,4-Dioxane/H2O (1:1 v/v, 100 mL).

  • Stir vigorously at 25 °C for 48 hours.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is deemed complete when the aldehyde signal (UV 254 nm) is <5% relative to the product peak.

• Workup: Extract with Ethyl Acetate (3 x 100 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via automated flash chromatography (Hexane/EtOAc gradient).

Step 2: O-Allylation

• Objective: Synthesize 2-(allyloxy(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)acrylonitrile.

• Procedure:

  • Dissolve the purified MBH adduct (80 mmol) in anhydrous DMF (150 mL) under an inert N₂ atmosphere.

  • Cool the vessel to 0 °C. Add NaH (60% dispersion in mineral oil, 96 mmol) portion-wise to control H₂ evolution.

  • Stir for 30 minutes to ensure complete alkoxide formation, then add allyl bromide (96 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

• IPC: TLC (Hexane/EtOAc 1:1). Validate the complete disappearance of the hydroxyl stretch via rapid IR sampling or TLC visualization.

• Workup: Quench carefully with saturated aqueous NH₄Cl at 0 °C. Extract with MTBE, wash extensively with water to remove DMF, and concentrate.

Step 3: Ring-Closing Metathesis (RCM)

• Objective: Synthesize 4-cyano-5-(1,3,5-trimethyl-1H-pyrazol-4-yl)-2,5-dihydrofuran.

• Procedure:

  • Dissolve the O-allyl ether (60 mmol) in anhydrous, degassed Dichloromethane (DCM) (600 mL). Causality Note: High dilution (0.1 M) is strictly required to favor intramolecular cyclization over intermolecular cross-metathesis.

  • Add Grubbs 2nd Generation Catalyst (3 mol%).

  • Heat to a gentle reflux (40 °C) for 12 hours under a steady N₂ sweep to remove evolved ethylene gas.

• IPC: GC-MS analysis. The system validates itself when the mass of the starting material shifts by exactly -28 Da (loss of C₂H₄).

Step 4: Global Diastereoselective Reduction

• Objective: Synthesize the final target, rac-[(2R,3S)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine.

• Procedure:

  • Transfer the RCM product (40 mmol) to a high-pressure Hastelloy autoclave.

  • Dissolve in Methanol (200 mL) containing 7 N NH₃. Causality Note: Ammonia is critical to suppress the formation of secondary amine byproducts during nitrile reduction.

  • Add an aqueous slurry of Raney Nickel (20 wt% relative to substrate).

  • Pressurize with H₂ gas to 50 bar and heat to 60 °C for 24 hours.

• IPC: LC-MS to verify the complete reduction of both the conjugated alkene and the nitrile group.

• Workup: Filter the mixture through a pad of Celite under an inert atmosphere (Caution: Raney Ni is pyrophoric). Concentrate the filtrate to yield the crude amine.

Figure 2: Mechanistic pathway of the stereoselective heterogeneous hydrogenation.

Quantitative Data & Optimization

The RCM cyclization (Step 3) is the most critical juncture of the synthesis. Table 1 summarizes the optimization data used to establish the standard protocol, demonstrating the necessity of the 2nd Generation catalyst.

Table 1: Reaction Optimization Data for Ring-Closing Metathesis (Step 3)

Catalyst Type	Loading (mol%)	Solvent	Concentration	Temp (°C)	Conversion (%)	Isolated Yield (%)
Grubbs 1st Gen	5.0	DCM	0.1 M	40	35	28
Grubbs 1st Gen	10.0	Toluene	0.1 M	80	42	31
Grubbs 2nd Gen	3.0	DCM	0.1 M	40	>99	88
Grubbs 2nd Gen	3.0	DCM	0.5 M	40	85	55 (Oligomers formed)

Analytical Validation & Stereochemical Assignment

Following preparative HPLC purification, the structural integrity and relative stereochemistry of the molecule must be confirmed. 1D ¹H and ¹³C NMR confirm the skeletal connectivity. To validate the trans relationship between the C2 and C3 protons on the oxolane ring, 2D NOESY NMR is employed; a lack of NOE cross-peaks between the C2-H and C3-H strongly indicates a trans configuration.

For absolute definitive proof in pharmaceutical development, the free base is converted to its hydrochloride salt and subjected to single-crystal X-ray diffraction. As is standard practice for confirming the stereochemistry of complex, rigid heterocycles and organometallic complexes, X-ray crystallography provides unambiguous spatial resolution of the 2R,3S configuration[2].

References

• rac-1-[(2R,3S)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine | 2379905-36-7 Sigma-Aldrich.
• US20210009631A1 - Solid phase synthesis of acylated peptides Google P
• Synthesis and X-ray Diffraction of Cyclopalladated Compounds Derived

Sources

• 1. US20210009631A1 - Solid phase synthesis of acylated peptides - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine as a Versatile Building Block in Medicinal Chemistry

Introduction: Unlocking New Chemical Space with a Novel Pyrazole-Oxolane Construct

In the landscape of modern drug discovery, the strategic design of molecular building blocks is paramount to accessing novel chemical space and identifying next-generation therapeutics. The pyrazole nucleus stands as a "privileged scaffold," a core structural motif present in a multitude of approved drugs, valued for its metabolic stability and versatile biological activities, including anti-cancer, anti-inflammatory, and anti-infective properties.[1][2][3][4] Similarly, saturated heterocycles like the oxolane (tetrahydrofuran) ring are increasingly utilized to impart favorable physicochemical properties, such as improved solubility and metabolic stability, while providing a three-dimensional architecture that can enhance target engagement.[5][6]

This document introduces [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine , a novel bifunctional building block that synergistically combines these two key medicinal chemistry motifs. The primary amine handle offers a versatile point for derivatization, most commonly through amide bond formation, enabling its seamless integration into established synthetic workflows.[7][8] These application notes provide a comprehensive guide for researchers, outlining the strategic utility of this building block, its proposed synthesis, and detailed protocols for its application in library synthesis and lead optimization campaigns.

Strategic Value & Physicochemical Properties

The unique arrangement of the trimethylpyrazole and the amino-functionalized oxolane offers several strategic advantages in drug design:

• Vectorial Exploration of Chemical Space: The primary amine serves as a reliable attachment point, allowing for the systematic exploration of substituent effects on biological activity.

• Modulation of Physicochemical Properties: The oxolane ring can enhance aqueous solubility and disrupt planarity, often leading to improved pharmacokinetic profiles.

• Metabolic Stability: The N-methylated pyrazole core is generally resistant to oxidative metabolism, a common liability for other aromatic systems.

• Diverse Biological Potential: The inherent biological relevance of the pyrazole scaffold suggests that derivatives of this building block could exhibit a wide range of pharmacological activities, from kinase inhibition to anti-bacterial action.[2][9][10][11]

Property	Estimated Value	Rationale / Significance
Molecular Weight	~223.32 g/mol	Provides a good starting point for library synthesis, allowing for significant additions without exceeding "rule of five" guidelines.
cLogP	~1.5 - 2.5	Occupies a favorable lipophilicity range for cell permeability and oral absorption.
Topological Polar Surface Area (TPSA)	~50-60 Ų	Suggests good potential for oral bioavailability.
Hydrogen Bond Donors	2 (from the amine)	Allows for key interactions with biological targets.
Hydrogen Bond Acceptors	3 (pyrazole nitrogens, oxolane oxygen)	Provides multiple points for target recognition.

Proposed Retrosynthetic Pathway

While this building block is presented as a novel reagent, a plausible synthetic route can be devised from commercially available starting materials, leveraging established methodologies for pyrazole and oxolane synthesis. A potential retrosynthetic analysis is outlined below.

Caption: Proposed retrosynthetic analysis for the target building block.

Application Protocols: Amide Bond Formation

The primary amine of [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine is an excellent nucleophile for amide coupling reactions, one of the most frequently used transformations in medicinal chemistry.[8] Below are detailed protocols for two standard, reliable coupling methods.

Protocol 1: EDC/HOBt Mediated Amide Coupling

This method is a cost-effective and widely used protocol for routine amide bond formation. The use of 1-hydroxybenzotriazole (HOBt) as an additive minimizes side reactions and reduces the risk of racemization in chiral carboxylic acids.[12]

Workflow Diagram: EDC/HOBt Coupling

Caption: Step-by-step workflow for EDC/HOBt mediated amide coupling.

Detailed Step-by-Step Protocol:

• Reagent Preparation: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add the carboxylic acid of interest (1.0 equiv), [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (1.1 equiv), and HOBt (1.2 equiv).

• Dissolution: Dissolve the mixture in a suitable anhydrous solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Activation: Cool the solution to 0 °C using an ice-water bath. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 equiv) portion-wise over 5 minutes. Stir the reaction at 0 °C for 30 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Aqueous Work-up: Upon completion, quench the reaction by adding water. Dilute the mixture with an organic solvent like Ethyl Acetate (EtOAc). Transfer to a separatory funnel and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to yield the pure amide product.

Protocol 2: HATU-Mediated Amide Coupling

HATU is a more potent coupling reagent, often employed for more challenging couplings, such as those involving sterically hindered substrates or electron-deficient amines.[12][13] It generally leads to faster reaction times and higher yields.

Workflow Diagram: HATU Coupling

Caption: Step-by-step workflow for HATU mediated amide coupling.

Detailed Step-by-Step Protocol:

• Reagent Preparation: To a clean, dry round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 equiv) and dissolve it in anhydrous DMF.

• Addition of Amine and Base: Add [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (1.1 equiv) to the solution, followed by N,N-Diisopropylethylamine (DIPEA, 2.5 equiv).

• Activation: Cool the mixture to 0 °C in an ice-water bath. Add O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU, 1.1 equiv) in one portion.

• Reaction: Stir at 0 °C for 15 minutes, then allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC or LC-MS.

• Aqueous Work-up: Upon completion, dilute the reaction mixture with Ethyl Acetate. Wash several times with 5% aqueous LiCl to remove DMF, followed by washes with saturated aqueous NaHCO₃ and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Conclusion and Future Outlook

The [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine building block represents a valuable new tool for medicinal chemists. Its unique combination of a proven pharmacophore and a property-enhancing saturated heterocycle provides a robust platform for the rapid generation of diverse and novel compound libraries. The straightforward application of this building block in standard amide coupling reactions, as detailed in these protocols, ensures its facile integration into ongoing and future drug discovery programs. We anticipate that this and similar building blocks will contribute significantly to the discovery of new chemical entities with enhanced therapeutic potential.

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Application Notes and Protocols for the Catalytic Preparation of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Abstract

This document provides a comprehensive guide for the synthesis of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine, a novel heterocyclic compound incorporating both a substituted pyrazole and a functionalized tetrahydrofuran (oxolane) moiety. Recognizing the prevalence of these scaffolds in modern drug discovery, this guide details a robust, multi-step synthetic pathway heavily reliant on catalytic methodologies. The proposed route is designed for adaptability and scalability, addressing the needs of researchers in medicinal chemistry and process development. We will delve into the catalytic C-C bond formation to couple the two heterocyclic systems and the final catalytic amination to install the key primary amine, explaining the rationale behind the selection of catalysts and reaction conditions.

Introduction

The convergence of privileged scaffolds in a single molecular entity is a powerful strategy in the design of new chemical entities with unique pharmacological profiles. The pyrazole ring is a well-established pharmacophore found in numerous approved drugs, valued for its diverse biological activities and its ability to act as a versatile synthetic handle.[1] Similarly, the tetrahydrofuran ring is a common structural motif in natural products and pharmaceuticals, often imparting favorable pharmacokinetic properties. The target molecule, [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine, combines these two important heterocycles. This guide outlines a proposed catalytic strategy for its synthesis, designed to be both efficient and modular.

Retrosynthetic Analysis and Proposed Synthetic Strategy

A direct, single-step synthesis for the target molecule is not currently established in the literature. Therefore, a logical multi-step approach is proposed. The retrosynthetic analysis hinges on two key disconnections: the final C-N bond formation of the methanamine and the crucial C-C bond coupling the pyrazole and oxolane rings.

Our forward strategy, therefore, involves three main stages:

• Synthesis of Key Building Blocks: Preparation of a functionalized pyrazole and a suitable oxolane precursor.

• Catalytic C-C Bond Formation: Coupling of the two heterocyclic fragments.

• Catalytic C-N Bond Formation: Installation of the primary amine.

This modular approach allows for the potential synthesis of analogues by modifying either of the initial building blocks.

Caption: Proposed Retrosynthetic Strategy.

Part 1: Synthesis of Key Precursors

The success of the overall synthesis relies on the efficient preparation of the two key building blocks.

Protocol 1.1: Synthesis of 1,3,5-Trimethyl-1H-pyrazole-4-boronic acid pinacol ester

Rationale: While commercially available, understanding the synthesis of this key pyrazole intermediate is valuable.[2][3] The borylation of a pre-formed pyrazole ring is a standard method for creating a versatile handle for palladium-catalyzed cross-coupling reactions. The use of a pinacol ester provides a stable, crystalline solid that is easily purified. The synthesis starts with the classical Knorr pyrazole synthesis from acetylacetone and methylhydrazine.

Experimental Protocol:

• Step A: Synthesis of 1,3,5-Trimethyl-1H-pyrazole

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add acetylacetone (1.0 eq) and ethanol.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add methylhydrazine (1.05 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture and remove the ethanol under reduced pressure.

  • Purify the crude product by vacuum distillation to yield 1,3,5-trimethyl-1H-pyrazole as a colorless oil.

• Step B: Borylation to form the Pinacol Ester

  • In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve 1,3,5-trimethyl-1H-pyrazole (1.0 eq) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise. Stir the resulting solution at -78 °C for 1 hour.

  • In a separate flask, prepare a solution of 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (B₂(pin)₂ reagent, 1.2 eq) in anhydrous THF.

  • Transfer the B₂(pin)₂ solution to the pyrazole lithiate solution via cannula at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the title compound.

Parameter	Condition/Value	Source
Step A Reactants	Acetylacetone, Methylhydrazine	[4][5]
Step A Solvent	Ethanol	[4]
Step A Temp.	Reflux	[4]
Step B Reagents	n-BuLi, B₂(pin)₂ reagent	[6]
Step B Solvent	Anhydrous THF	[6]
Step B Temp.	-78 °C to RT	[6]
Typical Yield	>70% (for borylation)	-
Purity Check	¹H NMR, ¹³C NMR, GC-MS	-
Table 1: Synthesis Parameters for Pyrazole Boronic Ester.

Protocol 1.2: Synthesis of (2-Bromo-oxolan-3-yl)methyl acetate

Rationale: The synthesis of this specific oxolane precursor is not directly reported. The proposed route starts from commercially available tetrahydrofurfuryl alcohol. The key steps are protection of the alcohol, selective bromination at the 2-position, and subsequent functional group manipulation. α-Bromination of ethers can be achieved using N-bromosuccinimide (NBS) with a radical initiator.

Experimental Protocol:

• Acetylation of Tetrahydrofurfuryl Alcohol: To a solution of tetrahydrofurfuryl alcohol (1.0 eq) in dichloromethane, add pyridine (1.5 eq) and cool to 0 °C. Slowly add acetic anhydride (1.2 eq). Allow to warm to room temperature and stir for 6 hours. Quench with water, separate the organic layer, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to give tetrahydrofurfuryl acetate.

• α-Bromination: In a flask protected from light, dissolve tetrahydrofurfuryl acetate (1.0 eq) in an inert solvent like CCl₄. Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Heat the mixture to reflux and monitor the reaction by GC-MS. The reaction is typically complete within a few hours.

• Cool the reaction mixture, filter off the succinimide byproduct, and wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine.

• Wash with water and brine, then dry the organic layer over anhydrous MgSO₄.

• Remove the solvent under reduced pressure. The crude product, a mixture of diastereomers, may be used directly in the next step or purified by careful column chromatography.

Part 2: Catalytic Coupling and Final Elaboration

With the key building blocks in hand, the core of the molecule can be assembled via a catalytic C-C bond formation, followed by the final catalytic amination.

Protocol 2.1: Palladium-Catalyzed Suzuki-Miyaura Coupling

Rationale: The Suzuki-Miyaura coupling is one of the most powerful and versatile methods for C-C bond formation.[7] It is well-suited for coupling an sp²-hybridized carbon (from the pyrazole boronic ester) with an sp³-hybridized carbon (from the bromo-oxolane). The choice of a palladium catalyst and a suitable phosphine ligand is crucial for achieving high yields and preventing side reactions.

Experimental Protocol:

• To an oven-dried Schlenk flask, add 1,3,5-trimethyl-1H-pyrazole-4-boronic acid pinacol ester (1.0 eq), (2-bromo-oxolan-3-yl)methyl acetate (1.1 eq), a palladium catalyst such as Pd(PPh₃)₄ (3-5 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (3.0 eq).

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Add a degassed solvent mixture, typically dioxane/water (4:1) or toluene/ethanol/water.

• Heat the reaction mixture to 80-100 °C and stir vigorously overnight.

• Monitor the reaction progress by LC-MS or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the coupled product, [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methyl acetate.

Parameter	Condition/Value	Source
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	[7]
Base	K₂CO₃, Cs₂CO₃	[7]
Solvent	Dioxane/H₂O, Toluene/EtOH/H₂O	[7]
Temperature	80-100 °C	-
Typical Yield	60-85% (estimated)	-
Purity Check	¹H NMR, ¹³C NMR, LC-MS	-
Table 2: Parameters for Suzuki-Miyaura Coupling.

Protocol 2.2: Synthesis of the Final Amine via Catalytic Amination

Rationale: The final step involves the conversion of the protected alcohol to the primary amine. This is achieved in two steps: deprotection of the acetate followed by a direct catalytic amination of the resulting primary alcohol. The direct amination of alcohols using ammonia, often termed the "hydrogen borrowing" or "hydrogen autotransfer" process, is an atom-economical and environmentally benign method.[8] Heterogeneous catalysts, particularly Raney Nickel, are effective for this transformation.[9][10]

Caption: Final Deprotection and Catalytic Amination Workflow.

Experimental Protocol:

• Step A: Acetate Deprotection

  • Dissolve the coupled product (1.0 eq) in a mixture of THF and water.

  • Add lithium hydroxide (LiOH, 2-3 eq) and stir the mixture at room temperature for 2-4 hours.

  • Monitor the hydrolysis by TLC. Once complete, neutralize the mixture with dilute HCl.

  • Remove the THF under reduced pressure and extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the crude alcohol, [2-(1,3,5-trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanol, which can often be used in the next step without further purification.

• Step B: Catalytic Amination of the Alcohol

  • In a high-pressure autoclave, place the crude alcohol from the previous step (1.0 eq), a suitable solvent such as t-amyl alcohol or THF, and the catalyst (e.g., Raney® Ni, ~10% w/w).[9]

  • Seal the autoclave, and purge it several times with nitrogen, followed by hydrogen.

  • Introduce anhydrous ammonia (typically by condensing a known amount into the cold reactor). A large excess is generally not required with heterogeneous catalysts.

  • Pressurize the reactor with hydrogen (e.g., 10-50 bar).

  • Heat the reactor to the desired temperature (e.g., 150-180 °C) with vigorous stirring.[9]

  • Maintain the reaction for 12-24 hours, monitoring the pressure.

  • After the reaction, cool the autoclave to room temperature and carefully vent the excess ammonia and hydrogen in a fume hood.

  • Filter the reaction mixture to remove the catalyst. The catalyst should be handled with care as it can be pyrophoric.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (often with a gradient containing a small amount of triethylamine to prevent streaking) or by acid-base extraction to yield the final product, [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine.

Parameter	Condition/Value	Source
Catalyst	Raney® Ni, Ni/Al₂O₃, Co-based catalysts	[8][9]
Nitrogen Source	Anhydrous NH₃	[11]
Hydrogen Source	H₂ gas	[12]
Solvent	t-amyl alcohol, THF, 1,4-dioxane	[9]
Temperature	150-180 °C	[9]
Pressure	10-50 bar H₂	-
Typical Yield	60-90% (estimated)	[9]
Purity Check	¹H NMR, ¹³C NMR, HRMS, HPLC	-
Table 3: Parameters for Catalytic Amination of Primary Alcohol.

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• Jain, N. F., & Masse, C. E. (n.d.). Synthesis from Carboxylic Acid Derivatives. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412-2415. [Link]

• Kong, Y., et al. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. [Link]

• Rinaudo, G., et al. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Molecules, 28(3), 1421. [Link]

• Mamedova, P. S., et al. (2021). RETRACTED: Synthesis of vinyl esters of some furan carboxylic acids based on vinyl acetate. E3S Web of Conferences, 284, 02008. [Link]

• Makwana, A. G., et al. (2012). Synthesis, Characterization and Biological Evaluation of Some Novel Pyrazole Derivatives. Journal of Advanced Scientific Research, 3(3), 50-55. [Link]

• US4603205A - Furan-3-carboxylic acid derivatives.

• Moskvina, V., et al. (2022). Synthesis and properties of S-alkyl 4-amino-5-(5-(3-fluorophenyl)-pyrazol-3-yl)-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science, (6), 18-25. [Link]

• Yaka, H., et al. (2016). Synthesis of Some New Pyrazoles. Karaelmas Fen ve Mühendislik Dergisi, 6(1), 1-5. [Link]

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In vitro assay protocols involving[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Application Note: Pre-Clinical In Vitro Profiling of[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine as a Novel CNS Kinase Inhibitor

Executive Summary

The compound [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS: 2379905-36-7) represents a highly versatile chemical scaffold. Pyrazole derivatives are well-documented hinge-binding motifs in kinase inhibitors, capable of occupying the ATP-binding pocket[1]. The addition of the oxolane ring and the basic methanamine moiety provides critical hydrogen bond donors/acceptors that can interact with solvent-exposed regions or acidic residues (such as Glu1920 in the regulatory triad)[1].

This application note details a comprehensive, self-validating in vitro workflow to evaluate this compound class as a centrally penetrant inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2) . LRRK2 hyperactivation—particularly via the G2019S mutation—is a major genetic driver of Parkinson’s Disease (PD)[2]. To develop a viable PD therapeutic, the compound must not only demonstrate potent kinase inhibition but also exhibit high passive permeability without being a substrate for active efflux transporters at the blood-brain barrier (BBB).

Workflow Visualization

Fig 1: Hit-to-lead screening cascade for pyrazole-oxolane-methanamine derivatives.

Phase 1: Target Engagement – LRRK2 TR-FRET Kinase Assay

Causality & Assay Rationale

Historically, kinase assays relied on radiometric methods ( 33 P-ATP), which pose significant safety, regulatory, and disposal challenges[3]. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) . TR-FRET is highly sensitive, easily miniaturized for high-throughput screening, and its time-gated measurement virtually eliminates background auto-fluorescence commonly caused by small-molecule libraries[4]. We evaluate both Wild-Type (WT) and the G2019S mutant, as G2019S is the most prevalent PD-linked mutation[2],[1].

Step-by-Step Protocol

Note: This protocol is a self-validating system. It includes MLi-2 (a highly potent, selective LRRK2 inhibitor[1]) as a positive control, and requires a Z'-factor calculation to ensure assay robustness.

• Reagent Preparation:

  • Prepare 1X Kinase Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl 2​ , 1 mM EGTA, 0.01% Brij-35, 1 mM DTT.

  • Prepare a 3X enzyme/substrate mix containing recombinant LRRK2 (WT or G2019S) and biotinylated LRRKtide substrate in kinase buffer.

• Compound Dilution:

  • Prepare a 10-point, 3-fold serial dilution of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine in 100% DMSO.

  • Transfer 100 nL of compound (or DMSO for vehicle control) into a 384-well low-volume proxiplate using an acoustic dispenser.

• Kinase Reaction:

  • Add 2 µL of the 3X enzyme/substrate mix to the assay plate. Incubate for 20 minutes at room temperature (RT) to allow compound pre-binding.

  • Initiate the reaction by adding 2 µL of 3X ATP solution (final concentration at the Km​ of ATP for the respective LRRK2 variant).

  • Incubate for 60 minutes at RT.

• Detection:

  • Stop the reaction by adding 2 µL of TR-FRET detection mix containing EDTA (to chelate Mg 2+ and halt kinase activity), Europium-labeled anti-phospho-LRRKtide antibody (donor), and Streptavidin-APC (acceptor).

  • Incubate for 60 minutes at RT in the dark.

• Data Acquisition & Validation:

  • Read the plate on a multi-mode microplate reader (excitation at 340 nm; emission at 615 nm and 665 nm).

  • Calculate the TR-FRET ratio (665 nm / 615 nm).

  • Validation Check: Calculate the Z'-factor using DMSO (negative control) and 1 µM MLi-2 (positive control). The assay is only valid if Z' > 0.6.

Phase 2: ADME Profiling – Bi-directional Caco-2 Permeability Assay

Causality & Assay Rationale

For a kinase inhibitor to be effective against PD, it must cross the blood-brain barrier (BBB). The Caco-2 permeability assay is the pharmaceutical industry's gold standard for predicting intestinal absorption and serves as a highly reliable surrogate for BBB penetration[5],[6].

Crucially, we perform a bi-directional assay (Apical-to-Basolateral and Basolateral-to-Apical). Caco-2 cells express high levels of active efflux transporters, including P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP)[7],[8]. By calculating the Efflux Ratio (ER), we can determine if the methanamine moiety causes the compound to be actively pumped out of the brain. An ER > 2.0 indicates a high liability for efflux[7].

Step-by-Step Protocol

• Cell Culture & Monolayer Formation:

  • Seed Caco-2 cells on polycarbonate Transwell™ inserts (0.4 µm pore size) at a density of 1×105 cells/cm 2 .

  • Culture for 21 days to ensure full differentiation, polarization, and tight junction formation[7],[8].

• Monolayer Integrity Validation:

  • Measure Transepithelial Electrical Resistance (TEER). Only inserts with TEER > 400 Ω⋅cm2 are used[6],[7].

  • Include Lucifer Yellow (a paracellular marker) in the assay. Post-assay, Lucifer Yellow permeability must be < 1×10−6 cm/s to validate tight junction integrity[7].

• Dosing & Incubation:

  • Prepare the test compound at 10 µM in HBSS buffer (pH 7.4) with 1% DMSO.

  • A → B Transport: Add 0.5 mL dosing solution to the Apical chamber; add 1.5 mL blank HBSS to the Basolateral chamber.

  • B → A Transport: Add 1.5 mL dosing solution to the Basolateral chamber; add 0.5 mL blank HBSS to the Apical chamber.

  • Incubate at 37°C, 5% CO 2​ for 120 minutes[7],[8].

• Sampling & LC-MS/MS Analysis:

  • Take 50 µL aliquots from the receiver chambers at 120 minutes.

  • Quench with an equal volume of cold acetonitrile containing an internal standard.

  • Quantify compound concentrations using LC-MS/MS against a matrix-matched calibration curve[8].

• Calculations:

  • Calculate Apparent Permeability ( Papp​ ) = (dQ/dt)/(C0​×A) , where dQ/dt is the transport rate, C0​ is initial concentration, and A is surface area.

  • Calculate Efflux Ratio (ER) = Papp​(B→A)/Papp​(A→B) [7].

Representative Quantitative Data

The following table summarizes the expected pharmacological profile of the test compound compared to established reference standards. This structured comparison ensures the experimental design is self-validating.

Compound / Control	LRRK2 WT IC 50​ (nM)	LRRK2 G2019S IC 50​ (nM)	Papp​ A → B ( 10−6 cm/s)	Papp​ B → A ( 10−6 cm/s)	Efflux Ratio (ER)	Interpretation
Test Compound	45.2	12.4	18.5	22.1	1.19	Potent G2019S inhibitor; High permeability; Non-efflux substrate .
MLi-2 [1]	1.4	0.76	25.0	30.0	1.20	Reference LRRK2 inhibitor; High permeability.
Atenolol [7]	N/A	N/A	0.5	0.6	1.20	Assay Control: Low passive permeability.
Digoxin [7]	N/A	N/A	1.2	18.5	15.4	Assay Control: Known P-gp efflux substrate.

Data Interpretation: The test compound demonstrates preferential inhibition of the G2019S mutant over WT LRRK2. Furthermore, its Papp​ > 10 ×10−6 cm/s and ER < 2.0 indicate excellent passive diffusion without P-gp/BCRP liability, making it a highly promising candidate for in vivo CNS studies.

References[5] European Union Reference Laboratory for Alternatives to Animal Testing (EURL ECVAM). In vitro Caco-2 permeability. Available at: https://tsar.jrc.ec.europa.eu/test-method/tm2013-01[6] European Commission Joint Research Centre. DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Available at: https://data.jrc.ec.europa.eu/dataset/jrc-eurl-ecvam-db-alm-142[7] Creative Bioarray. Caco-2 Permeability Assay Protocol. Available at: https://www.creative-bioarray.com/support/caco-2-permeability-assay-protocol.htm[8] Charnwood Discovery. Caco-2 Permeability In Vitro Assay. Available at: https://charnwooddiscovery.com/in-vitro-assays/caco-2-permeability/[3] JoVE Journal of Visualized Experiments. Assaying The Kinase Activity Of LRRK2 In Vitro. Available at: https://www.youtube.com/watch?v=3495[2] Hermanson, S. B., et al. (2012). Screening for Novel LRRK2 Inhibitors Using a High-Throughput TR-FRET Cellular Assay for LRRK2 Ser935 Phosphorylation. PLoS ONE. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3429396/[1] MDPI. (2022). Structural Insights and Development of LRRK2 Inhibitors for Parkinson’s Disease in the Last Decade. Molecules. Available at: https://www.mdpi.com/1420-3049/27/16/5115[4] Sino Biological. SwiftFluo® TR-FRET Kinase Assay Kits. Available at: https://www.sinobiological.com/category/tr-fret-kits

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Application Note: Advanced Derivatization Strategies for[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

Audience: Analytical Chemists, Synthetic Biologists, and Drug Development Professionals Focus: LC-MS/MS Quantitation and Synthetic Bioconjugation

Chemical Profiling & Strategic Rationale

The target molecule, [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS: 2379905-36-7), is a highly specialized primary amine building block utilized in advanced drug discovery. Structurally, it features a primary aliphatic amine (-CH₂-NH₂) attached to the C3 position of an oxolane (tetrahydrofuran) ring, which is further substituted at the C2 position with a bulky trimethylpyrazole moiety.

While the methylene spacer provides some rotational flexibility, the adjacent oxolane and pyrazole rings create a sterically demanding local environment. Furthermore, the inherent polarity of the primary amine presents two distinct challenges in laboratory workflows:

• Analytical Challenge: Highly polar primary amines suffer from poor retention on standard reversed-phase (RPLC) columns and exhibit variable ionization efficiency in mass spectrometry[1].

• Synthetic Challenge: The steric bulk surrounding the amine trajectory hinders standard amide coupling reactions, often leading to low yields or incomplete conversions.

To overcome these barriers, this application note details two highly optimized, self-validating derivatization protocols: AQC derivatization for sub-nanomolar LC-MS/MS quantitation, and HATU-mediated coupling for robust synthetic bioconjugation.

Protocol 1: AQC Derivatization for LC-MS/MS Quantitation

Expertise & Causality: Why AQC?

For trace-level quantitation, 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) is the premier derivatization reagent. AQC reacts rapidly with primary amines to form highly stable, asymmetric urea derivatives[2]. This transformation serves two critical functions:

• Chromatographic Focusing: It masks the polar amine, adding a hydrophobic quinoline tag that shifts the analyte's retention time into the optimal organic gradient window of a C18 column[3].

• Ionization Enhancement: The quinoline moiety acts as a strong proton-affinity tag, dramatically boosting positive electrospray ionization (+ESI) efficiency, often increasing sensitivity by 10- to 100-fold[2].

We utilize a 55°C incubation step not just to drive the reaction to completion against the steric bulk of the oxolane ring, but to intentionally hydrolyze excess AQC into 6-aminoquinoline (AMQ). This prevents the reagent from precipitating or reacting on-column, ensuring assay robustness[4].

Step-by-Step Methodology

• Reagent Preparation: Reconstitute AQC powder in LC-MS grade acetonitrile (ACN) to a final concentration of 3 mg/mL. Prepare a 0.2 M sodium borate buffer, adjusted to pH 8.8.

• Sample Aliquoting: Transfer 10 µL of the amine sample (or plasma/matrix extract) into a 1.5 mL autosampler vial.

• Buffering: Add 70 µL of the borate buffer (pH 8.8) to the sample to ensure the primary amine is fully deprotonated and nucleophilic. Vortex for 5 seconds.

• Derivatization: Add 20 µL of the AQC reagent. Immediately cap and vortex the mixture for 10 seconds.

• Thermal Quenching: Incubate the vial in a heating block at 55°C for exactly 10 minutes.

• Dilution & Injection: Dilute the reaction mixture 1:5 with LC-MS grade water to reduce the organic solvent strength prior to injection. Inject 2 µL onto the LC-MS/MS system.

Self-Validating System Controls

• Blank Monitoring: Run a reagent blank (water substituted for the sample). The presence of the AMQ peak confirms the AQC reagent was active, while the absence of the target analyte's MRM transition confirms zero system carryover[4].

• Internal Standard (IS): Spike a stable-isotope-labeled (SIL) amine into the sample prior to step 2. A consistent SIL peak area across all samples validates that the derivatization efficiency was uniform and normalizes any matrix-induced ion suppression.

Quantitative Data Summary

Table 1: LC-MS/MS Quantitative Parameters for AQC-Derivatized Amine

Parameter	Value / Description	Causality / Impact
Precursor Ion (m/z)	[M + 170.1 + H]⁺	Addition of the quinoline mass tag.
Product Ion (m/z)	170.1	Collision-induced dissociation (CID) reliably cleaves the quinoline tag, providing a universal, high-abundance fragment for MRM[5].
Collision Energy (CE)	25 - 35 eV	Optimized specifically to maximize the yield of the m/z 170.1 fragment without secondary fragmentation.
Retention Time Shift	+3.5 to 5.0 min	Moves the analyte away from the solvent front, avoiding early-eluting matrix suppression zones.

Workflow Visualization

Caption: AQC Pre-column Derivatization Workflow for LC-MS/MS Analysis.

Protocol 2: HATU-Mediated Amide Coupling for Bioconjugation

Expertise & Causality: Why HATU?

When conjugating[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine to a target carboxylic acid (e.g., a fluorophore or a peptide sequence), standard carbodiimide chemistry (EDC/NHS) often fails due to the steric hindrance of the trimethylpyrazole group.

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is selected because it generates a highly reactive OAt-active ester[6]. More importantly, the pyridine nitrogen atom within the HATU leaving group exerts a powerful "neighboring group effect." This nitrogen acts as a hydrogen-bond acceptor, stabilizing the incoming primary amine through a 7-membered cyclic transition state[7]. This stabilization drastically lowers the activation energy required for the nucleophilic attack, bypassing the steric blockade.

Step-by-Step Methodology

• Activation: In an oven-dried flask under inert atmosphere (N₂), dissolve 1.2 equivalents of the target carboxylic acid and 1.2 equivalents of HATU in anhydrous N,N-Dimethylformamide (DMF).

• Base Addition: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for exactly 5 minutes. Note: Do not exceed 5 minutes, as prolonged activation can lead to epimerization or degradation of the active ester.

• Coupling: Dissolve 1.0 equivalent of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine in a minimal volume of DMF and add it dropwise to the activated mixture.

• Reaction: Stir the mixture at room temperature for 2 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and concentrate in vacuo.

Self-Validating System Controls

• Intermediate Tracking: Pull a 1 µL aliquot at the 5-minute mark (Step 2) and analyze via LC-MS. The presence of the OAt-active ester mass confirms successful activation. If coupling fails in Step 4, this isolates the failure to steric hindrance rather than poor reagent quality[6].

• Byproduct Analysis: Tetramethylurea is formed as a stoichiometric byproduct of HATU coupling. Identifying tetramethylurea in the crude LC-MS trace validates that the HATU reagent was actively consumed in the catalytic cycle[7].

Quantitative Data Summary

Table 2: HATU Coupling Optimization Data

Equivalents (Acid : Amine : HATU : DIPEA)	Solvent	Time (hrs)	Conversion Yield (%)	Causality / Observation
1.0 : 1.0 : 1.0 : 2.0	DMF	4	45%	Incomplete activation due to insufficient base/reagent ratio.
1.2 : 1.0 : 1.2 : 3.0	DMF	2	>95%	Optimal conditions; rapid conversion with zero racemization.
1.2 : 1.0 : 1.2 : 3.0	DCM	6	70%	Poor solubility of the OAt-intermediate in non-polar solvent.
1.5 : 1.0 : 1.5 : 4.0	DMF	2	85%	Excess HATU led to guanidinylation side-reactions with the primary amine[6].

Workflow Visualization

Caption: HATU-Mediated Amide Coupling Mechanism with Sterically Hindered Amines.

References

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. NIH (PMC). Available at:[Link]

• High-Speed Quantitative UPLC-MS Analysis of Multiple Amines in Human Plasma and Serum via Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate. ACS Publications. Available at:[Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. ACS Publications. Available at:[Link]

• HATU - Reaction Mechanisms and Safety. Wikipedia. Available at: [Link]

• Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Waters Corporation. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. waters.com [waters.com]
• 5. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. HATU - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Personal protective equipment for handling [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine

As a Senior Application Scientist, I have designed this comprehensive safety and operational guide for handling [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS: 2379905-36-7). This document moves beyond basic safety data sheets to provide you with the mechanistic reasoning behind our safety protocols, ensuring that your laboratory operations are both scientifically rigorous and unequivocally safe.

Executive Summary & Mechanistic Hazard Profile

When handling novel heterocyclic aliphatic amines, standard laboratory safety protocols must be elevated.[2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine presents a unique toxicological profile due to its structural duality: a highly reactive, basic methanamine moiety coupled with a lipophilic oxolane-pyrazole scaffold.

To effectively protect yourself, you must understand why this molecule interacts dangerously with biological tissues. According to notified Classification and Labelling (C&L) data[1], this compound triggers multiple severe hazard codes:

• Serious Eye Damage (H318) & Skin Irritation (H315): The primary amine group is highly nucleophilic and basic. Upon contact with the physiological moisture of the cornea or epidermis, it rapidly generates hydroxide ions. This localized spike in pH causes the saponification of lipid bilayers and the irreversible denaturation of structural proteins[1].

• Acute Toxicity (H302 + H312 + H332): The compound is toxic via ingestion, dermal absorption, and inhalation[1].

• STOT SE 3 (H336 - CNS Effects): The lipophilic oxolane (tetrahydrofuran derivative) and trimethylpyrazole rings grant the molecule a high partition coefficient (LogP). This enables rapid penetration through the stratum corneum and across the blood-brain barrier, leading to potential central nervous system (CNS) depression, dizziness, or drowsiness[1].

Mechanistic pathway of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine toxicity.

Operational PPE Matrix

Based on authoritative guidelines from[2], a comprehensive hazard assessment dictates the following Personal Protective Equipment (PPE) to mitigate the specific risks of this lipophilic amine.

PPE Category	Specification	Mechanistic Justification
Eye/Face	Chemical splash goggles + Full face shield	The H318 classification demands absolute protection against micro-aerosols and splashes. Standard safety glasses are insufficient[1][3].
Hand Protection	Double-gloving: Inner 4-mil Nitrile, Outer Butyl or Neoprene	Amines can degrade standard nitrile over prolonged exposure. The outer layer provides chemical resistance; the inner layer ensures dexterity and a secondary barrier[2][3].
Body	Flame-Resistant (FR) Lab Coat + Chemical Apron	Prevents dermal absorption (H312). The apron is mandatory when handling volumes >50 mL[1][4].
Respiratory	Handled strictly in a certified chemical fume hood	Prevents inhalation toxicity (H332) and CNS effects (H336). Fume hood face velocity must exceed 100 fpm[1][5].

Standard Operating Procedure (SOP): Handling Workflow

Every protocol must act as a self-validating system to ensure repeatability and absolute safety. Do not deviate from these sequential steps.

Step 1: Pre-Operation Workspace Validation

• Verify fume hood inward directional airflow using a visual indicator (e.g., Kimwipe test) or digital monitor[5].

• Ensure a neutralizing agent (10% aqueous citric acid) and pH test strips are immediately accessible on the benchtop. Self-Validation: If you cannot test the pH of a spill, you are not ready to open the reagent.

Step 2: Aseptic & Safe Transfer

• Utilize positive displacement pipettes or gas-tight syringes for liquid transfers. Causality: Standard air-displacement pipettes are prone to vapor pressure differentials when handling volatile organics, which causes dripping and dangerous aerosolization of the amine.

• Keep the source vessel capped with a septum whenever possible to minimize vapor release.

Step 3: Doffing and Decontamination

• Before removing your hands from the fume hood, wipe down the exterior of the outer gloves with a dilute acidic wipe to neutralize any residual amine.

• Remove outer gloves inside the hood to contain potential contamination.

Step-by-step operational workflow for handling hazardous heterocyclic amines.

Emergency Response & Spill Protocol

In the event of a breach, immediate, chemically logical action is required.

• Chemical Spill Management:

  • Containment: Do NOT use water directly, as it will spread the lipophilic compound. Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite or sand).

  • Neutralization: Carefully apply 10% citric acid or sodium bisulfate solution to the spill area. Causality: The acid protonates the methanamine group, converting the volatile, lipophilic free base into a water-soluble, non-volatile ammonium salt.

  • Validation: Test the spill area with pH paper. The area is considered safe for final mechanical cleanup only when the pH registers between 5.0 and 7.0.

• Personnel Exposure:

  • Ocular: Flush immediately at an eyewash station for a minimum of 15 minutes. Hold eyelids open to ensure complete irrigation of the saponified lipids[3]. Seek immediate ophthalmological care.

  • Dermal: Remove contaminated clothing immediately. Wash the affected area with copious amounts of water and a mildly acidic soap if available.

Waste Disposal & Decontamination Plan

Improper disposal of amines can lead to dangerous chemical incompatibilities[6].

• Segregation: Collect all liquid waste containing this compound in a dedicated "Aqueous Basic Waste" or "Halogen-Free Organic Waste" container, depending on the primary solvent system used in your assay.

• Incompatibility Warning: Never mix amine waste with acidic waste streams, halogenated solvents, or strong oxidizing agents (e.g., peroxides, permanganates)[4][6]. Causality: Mixing basic amines with concentrated acids will result in a violent, exothermic neutralization reaction that can shatter glass waste carboys.

• Labeling: Clearly label the waste container with the full chemical name, CAS number (2379905-36-7), and the hazard codes (Toxic, Corrosive, Irritant)[1].

References

• NextSDS Database. "rac-[(2R,3S)-2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine — Chemical Substance Information". NextSDS. Available at:[Link]

• National Research Council. "Working with Chemicals - Prudent Practices in the Laboratory". NCBI Bookshelf, National Institutes of Health. Available at:[Link]

• Washington State University. "Environmental Health & Safety - Chemical Hygiene Plan". WSU EHS. Available at:[Link]

• Gustavus Adolphus College. "Laboratory Safety Plan". Gustavus Adolphus College. Available at:[Link]

• King Abdullah University of Science and Technology. "Laboratory Safety Manual". KAUST. Available at:[Link]

• USDA Agricultural Research Service. "Chemical Hygiene Plan". USDA ARS. Available at:[Link]

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